Cas no 923112-78-1 (4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 923112-78-1
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• MDL: MFCD08444378
• CID: 3109259
• PubChem ID: 16227269
• Update Time: 2025-11-02

4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-isopropyl-4H-1,2,4-triazole-3-thiol
• AKOS009097978
• G58413
• Z204041962
• 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• EN300-25451
• 923112-78-1
• AB00982661-01
• 4-cyclopropyl-3-propan-2-yl-1H-1,2,4-triazole-5-thione
• MFCD08444378
• YLB11278

• MDL： MFCD08444378
• Inchi： 1S/C8H13N3S/c1-5(2)7-9-10-8(12)11(7)6-3-4-6/h5-6H,3-4H2,1-2H3,(H,10,12)
• InChI Key： RRGUIKMATRQJJC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)C)N1C1CC1

Computed Properties

• Exact Mass: 183.08301860Da
• Monoisotopic Mass: 183.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol

4-Cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 923112-78-1): A Comprehensive Overview

4-Cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 923112-78-1) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound belongs to the 1,2,4-triazole family, known for its diverse biological activities and versatile applications. With the increasing demand for novel chemical entities in drug discovery and sustainable agriculture, 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol stands out as a promising candidate for researchers and industry professionals alike.

The molecular structure of 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol features a triazole ring core substituted with a cyclopropyl group at the 4-position and an isopropyl group at the 5-position. The presence of a thiol (-SH) group at the 3-position enhances its reactivity, making it a valuable intermediate for further chemical modifications. This unique structural arrangement contributes to its physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions.

In recent years, the pharmaceutical industry has shown growing interest in 1,2,4-triazole derivatives due to their broad-spectrum biological activities. 4-Cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol has demonstrated potential as a building block for the synthesis of novel antimicrobial, antifungal, and anti-inflammatory agents. Researchers are particularly excited about its possible applications in addressing antibiotic resistance, a global health concern that has become one of the most searched topics in medical chemistry.

The agrochemical sector has also recognized the value of 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol as a precursor for developing new crop protection agents. With the increasing focus on sustainable agriculture and reduced environmental impact, this compound offers opportunities for creating more efficient and eco-friendly pesticides. Its structural features may contribute to targeted action against specific plant pathogens while minimizing effects on beneficial organisms.

From a synthetic chemistry perspective, CAS 923112-78-1 serves as an important intermediate for various organic transformations. The thiol group can participate in nucleophilic substitution reactions, while the triazole ring provides a stable heterocyclic framework for further functionalization. These characteristics make it valuable for designing novel materials with specific electronic or optical properties, particularly in the development of advanced functional materials.

Market trends indicate growing demand for 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol in both academic and industrial settings. Pharmaceutical companies are actively screening such compounds for potential drug candidates, while material scientists explore their applications in specialty chemicals. The compound's commercial availability has improved in recent years, with several specialty chemical suppliers now offering it in research quantities.

Quality control and characterization of 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and verify structural integrity. These analytical methods are crucial for researchers who require high-quality materials for their investigations.

Storage and handling recommendations for CAS 923112-78-1 follow standard laboratory practices for organic compounds. It should be kept in a cool, dry environment, protected from moisture and direct sunlight. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical, as with all laboratory reagents.

The future outlook for 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol appears promising, with ongoing research exploring its potential in various applications. As computational chemistry and AI-assisted drug discovery methods advance, the efficient screening of such compounds has become faster and more cost-effective. This technological progress may accelerate the identification of valuable derivatives based on this molecular scaffold.

For researchers interested in working with 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol, several synthetic routes have been reported in the literature. These typically involve cyclization reactions of appropriate precursors under controlled conditions. The choice of synthetic method depends on the desired purity, yield, and scale of production required for specific applications.

In conclusion, 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 923112-78-1) represents an important compound in modern chemical research. Its unique structural features and potential applications across multiple industries make it a subject of ongoing investigation. As scientific understanding of 1,2,4-triazole derivatives continues to grow, this particular compound may play a significant role in addressing current challenges in healthcare, agriculture, and materials science.